Cas no 46319-71-5 (Benzenepropanol, g-methyl-, 1-acetate)

• Product Name: Benzenepropanol, g-methyl-, 1-acetate
• CAS No: 46319-71-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 331810
• PubChem ID: 3016455
• Update Time: 2025-04-19

Benzenepropanol, g-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, g-methyl-, 1-acetate
• 3-phenylbutyl acetate
• DCQSJWISXFTJAP-UHFFFAOYSA-N
• SCHEMBL4781947
• DTXSID40963549
• (+)-1-acetoxy-3-phenylbutane
• EINECS 256-262-3
• 46319-71-5
• NS00058104

• Inchi： 1S/C12H16O2/c1-10(8-9-14-11(2)13)12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
• InChI Key： DCQSJWISXFTJAP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.11503
• Monoisotopic Mass: 192.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.8

Experimental Properties

• Density: 0.998
• Boiling Point: 268.8°C at 760 mmHg
• Flash Point: 109.1°C
• Refractive Index: 1.494